Thiazopyr
Thiazopyr
Thiazopyr, also known as mandate or mon 13200, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Thiazopyr exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, thiazopyr is primarily located in the membrane (predicted from logP). Thiazopyr is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
117718-60-2
VCID:
VC20880698
InChI:
InChI=1S/C16H17F5N2O2S/c1-7(2)6-8-9(15(24)25-3)11(13(17)18)23-12(16(19,20)21)10(8)14-22-4-5-26-14/h7,13H,4-6H2,1-3H3
SMILES:
CC(C)CC1=C(C(=NC(=C1C(=O)OC)C(F)F)C(F)(F)F)C2=NCCS2
Molecular Formula:
C16H17F5N2O2S
Molecular Weight:
396.4 g/mol
Thiazopyr
CAS No.: 117718-60-2
Cat. No.: VC20880698
Molecular Formula: C16H17F5N2O2S
Molecular Weight: 396.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Thiazopyr, also known as mandate or mon 13200, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Thiazopyr exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, thiazopyr is primarily located in the membrane (predicted from logP). Thiazopyr is a potentially toxic compound. |
|---|---|
| CAS No. | 117718-60-2 |
| Molecular Formula | C16H17F5N2O2S |
| Molecular Weight | 396.4 g/mol |
| IUPAC Name | methyl 2-(difluoromethyl)-5-(4,5-dihydro-1,3-thiazol-2-yl)-4-(2-methylpropyl)-6-(trifluoromethyl)pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C16H17F5N2O2S/c1-7(2)6-8-9(15(24)25-3)11(13(17)18)23-12(16(19,20)21)10(8)14-22-4-5-26-14/h7,13H,4-6H2,1-3H3 |
| Standard InChI Key | YIJZJEYQBAAWRJ-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=C(C(=NC(=C1C(=O)OC)C(F)F)C(F)(F)F)C2=NCCS2 |
| Canonical SMILES | CC(C)CC1=C(C(=NC(=C1C(=O)OC)C(F)F)C(F)(F)F)C2=NCCS2 |
| Colorform | Light tan granular solid Light tan crystalline solid |
| Melting Point | 78.0 °C 77.3-79.1 °C 77-79°C |
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